Cas no 142998-47-8 (Salvianolic acid D)

Salvianolic acid D structure
Salvianolic acid D structure
Product Name:Salvianolic acid D
CAS No:142998-47-8
MF:C20H18O10
MW:418.350926876068
MDL:MFCD23379932
CID:191905
PubChem ID:75412558
Update Time:2025-04-19

Salvianolic acid D Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a-[[(2E)-3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxy-,(aR)-
    • Benzenepropanoic acid, a-[[(2E)-3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propen-1-yl]...
    • Salvianolic acid D
    • Benzenepropanoic acid,a-[[3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-,[R-(E)]-
    • Benzenepropanoicacid, a-[[(2E)-3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-,(aR)- (9CI)
    • (alphaR)-alpha-[[(2E)-3-[2-(Carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxybenzenepropanoic acid
    • A14628
    • (2S)-2-[(E)-3-[2-(Carboxymethyl)-3,4-dihydroxyphenyl]prop-2-enoyl]oxy-3-(3,4-dihydroxyphenyl)propano
    • 28R85321EY
    • (R,E)-2-((3-(2-(carboxymethyl)-3,4-dihydroxyphenyl)acryloyl)oxy)-3-(3,4-dihydroxyphenyl)propanoic acid
    • SALVIANOLICACID D
    • Salvianolic-acid-D
    • Benzenepropanoic acid, alpha-(((2E)-3-(2-(carboxymethyl)-3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-3,4-dihydroxy-, (alphaR)-
    • Y0179
    • Q27254341
    • (2R)-2-[(E)-3-[2-(carboxyme
    • MS-27304
    • CS-0008887
    • 142998-47-8
    • AKOS030573696
    • UNII-28R85321EY
    • BENZENEPROPANOIC ACID, .ALPHA.-(((2E)-3-(2-(CARBOXYMETHYL)-3,4-DIHYDROXYPHENYL)-1-OXO-2-PROPEN-1-YL)OXY)-3,4-DIHYDROXY-, (.ALPHA.R)-
    • HY-N0320
    • SalvianolicacidD
    • SCHEMBL21325112
    • KFCMFABBVSIHTB-WUTVXBCWSA-N
    • CHEBI:177612
    • DTXSID801341786
    • (2R)-2-[(E)-3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]prop-2-enoyl]oxy-3-(3,4-dihydroxyphenyl)propanoic acid
    • (2R)-2-((E)-3-(2-(carboxymethyl)-3,4-dihydroxyphenyl)prop-2-enoyl)oxy-3-(3,4-dihydroxyphenyl)propanoic acid
    • G14217
    • Salvianolic Acid D; Benzenepropanoic acid, a-[[(2E)-3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propen-1-yl]oxy]-3,4-dihydroxy-, (aR)-; Benzenepropanoic acid, a-[[(2E)-3-[2-(carboxymethyl)-3,4-dihydroxyphenyl]-1-oxo-2-propenyl]oxy]-3,4-dihydroxy-, (aR)- (9CI); Benzenep
    • DA-67389
    • Salvianolate D
    • MDL: MFCD23379932
    • Inchi: 1S/C20H18O10/c21-13-4-1-10(7-15(13)23)8-16(20(28)29)30-18(26)6-3-11-2-5-14(22)19(27)12(11)9-17(24)25/h1-7,16,21-23,27H,8-9H2,(H,24,25)(H,28,29)/b6-3+/t16-/m1/s1
    • InChI Key: KFCMFABBVSIHTB-WUTVXBCWSA-N
    • SMILES: O(C(/C=C/C1C=CC(=C(C=1CC(=O)O)O)O)=O)[C@@H](C(=O)O)CC1C=CC(=C(C=1)O)O

Computed Properties

  • Exact Mass: 418.08999677 g/mol
  • Monoisotopic Mass: 418.08999677 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 648
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 182
  • Molecular Weight: 418.3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.607
  • Melting Point: No data available
  • Boiling Point: 786.9±60.0 °C at 760 mmHg
  • Flash Point: 280.2±26.4 °C

Salvianolic acid D Pricemore >>

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